Cas no 81288-02-0 (Benzoic acid, 4-(5-pentyl-1,3-dioxan-2-yl)-)

Benzoic acid, 4-(5-pentyl-1,3-dioxan-2-yl)- structure
81288-02-0 structure
Product Name:Benzoic acid, 4-(5-pentyl-1,3-dioxan-2-yl)-
CAS No:81288-02-0
MF:C16H22O4
MW:278.343485355377
CID:704199
PubChem ID:13561226
Update Time:2025-04-19

Benzoic acid, 4-(5-pentyl-1,3-dioxan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(5-pentyl-1,3-dioxan-2-yl)-
    • 4-(5-pentyl-1,3-dioxan-2-yl)benzoic acid
    • QKBBTIVGCJHBBT-UHFFFAOYSA-N
    • 81288-02-0
    • DTXSID20543883
    • 4-(5-n-pentyl-1,3-dioxan-2-yl) benzoic acid
    • SCHEMBL8746433
    • 4-(5-n-pentyl-1, 3-dioxan-2-yl) benzoic acid
    • SCHEMBL9358359
    • Inchi: 1S/C16H22O4/c1-2-3-4-5-12-10-19-16(20-11-12)14-8-6-13(7-9-14)15(17)18/h6-9,12,16H,2-5,10-11H2,1H3,(H,17,18)
    • InChI Key: QKBBTIVGCJHBBT-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(C(=O)O)=CC=2)OCC(C1)CCCCC

Computed Properties

  • Exact Mass: 278.15180918g/mol
  • Monoisotopic Mass: 278.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 55.8Ų
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